Cas no 141762-99-4 (3H-Pyrazol-3-one,2-ethyl-1,2-dihydro-5-methyl-)

3H-Pyrazol-3-one,2-ethyl-1,2-dihydro-5-methyl- structure
141762-99-4 structure
Product Name:3H-Pyrazol-3-one,2-ethyl-1,2-dihydro-5-methyl-
CAS No:141762-99-4
MF:C6H10N2O
MW:126.156401157379
CID:101429
PubChem ID:4739005
Update Time:2025-04-18

3H-Pyrazol-3-one,2-ethyl-1,2-dihydro-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 3H-Pyrazol-3-one,2-ethyl-1,2-dihydro-5-methyl-
    • 2-ethyl-5-methyl-1H-pyrazol-3-one
    • 2-Ethyl-5-methyl-1H-pyrazol-3(2H)-one
    • 82439-92-7
    • 1-ethyl-3-methyl-1H-pyrazol-5-ol
    • 2-Ethyl-5-methyl-1,2-dihydro-3H-pyrazol-3-one
    • SCHEMBL6850809
    • F2198-6124
    • SCHEMBL587516
    • 2-ethyl-5-methyl-2H-pyrazol-3-ol
    • 1-ethyl-5-hydroxy-3-methyl-1H-pyrazole
    • AKOS015364166
    • 3H-Pyrazol-3-one,2-ethyl-1,2-dihydro-5-methyl-(9CI)
    • RFTDZPJHWZKDKG-UHFFFAOYSA-N
    • 141762-99-4
    • Inchi: 1S/C6H10N2O/c1-3-8-6(9)4-5(2)7-8/h4,7H,3H2,1-2H3
    • InChI Key: KHITYTBPJJMQJQ-UHFFFAOYSA-N
    • SMILES: O=C1C=C(C)NN1CC

Computed Properties

  • Exact Mass: 126.079312947g/mol
  • Monoisotopic Mass: 126.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 32.3Ų
Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.